Cas no 871583-22-1 (4-(Methylthio)-1H-Pyrrolo[2,3-c]pyridine-2-carboxylic acid methyl ester)

4-(Methylthio)-1H-Pyrrolo[2,3-c]pyridine-2-carboxylic acid methyl ester structure
871583-22-1 structure
Product Name:4-(Methylthio)-1H-Pyrrolo[2,3-c]pyridine-2-carboxylic acid methyl ester
CAS No:871583-22-1
MF:C10H10N2O2S
MW:222.263600826263
CID:2118402
Update Time:2023-08-03

4-(Methylthio)-1H-Pyrrolo[2,3-c]pyridine-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-(methylthio)-1H-Pyrrolo[2,3-c]pyridine-2-carboxylic acid methyl ester
    • Methyl 4-methylsulfanyl-6-azaindole-2-carboxylate
    • methyl 4-(methylthio)-1H-pyrrolo[2,3-c]pyridine-2-carboxylate
    • EN002060
    • 4-(Methylthio)-1H-Pyrrolo[2,3-c]pyridine-2-carboxylic acid methyl ester
    • Inchi: 1S/C10H10N2O2S/c1-14-10(13)7-3-6-8(12-7)4-11-5-9(6)15-2/h3-5,12H,1-2H3
    • InChI Key: IHUCHDUNEAQHSH-UHFFFAOYSA-N
    • SMILES: S(C)C1=CN=CC2=C1C=C(C(=O)OC)N2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Topological Polar Surface Area: 80.3

4-(Methylthio)-1H-Pyrrolo[2,3-c]pyridine-2-carboxylic acid methyl ester Related Literature

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